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Compound of Interest

Compound Name: Boc-4-amino-2-butanol

Cat. No.: B8407171

Get Quote

An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of pharmaceutical development and complex organic synthesis, the

precise control of molecular stereochemistry is paramount. Chiral building blocks, possessing

defined three-dimensional arrangements, are the foundational elements upon which many

modern therapeutics are built. Among these crucial synthons is tert-butyl (3-

hydroxybutyl)carbamate, a versatile intermediate that offers a strategic combination of a

protected amine and a reactive hydroxyl group. This guide provides a comprehensive technical

overview of this compound, from its fundamental properties and synthesis to its applications

and safe handling, designed to empower researchers in their pursuit of novel molecular

entities.

Core Compound Identification and Properties
The compound commonly referred to as "Boc-4-amino-2-butanol" is systematically named

tert-butyl (3-hydroxybutyl)carbamate. The tert-butoxycarbonyl (Boc) group serves as a robust

protecting group for the primary amine of 4-amino-2-butanol, rendering it amenable to a wide

range of synthetic transformations where the nucleophilicity of the amine needs to be
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temporarily masked. The presence of a secondary alcohol provides a handle for further

functionalization, making it a valuable bifunctional building block.

Property Value

Chemical Name tert-butyl (3-hydroxybutyl)carbamate

Synonym Boc-4-amino-2-butanol

CAS Number 167216-30-0

Molecular Formula C₉H₁₉NO₃

Molecular Weight 189.25 g/mol

Appearance Typically an oil or low-melting solid

Synthesis and Mechanistic Rationale
The most direct and common route to tert-butyl (3-hydroxybutyl)carbamate is the selective N-

protection of 4-amino-2-butanol. The choice of reaction conditions is critical to ensure high yield

and chemoselectivity, specifically to avoid undesired reactions at the hydroxyl group.

The underlying principle of this synthesis is the nucleophilic attack of the primary amine of 4-

amino-2-butanol on the electrophilic carbonyl carbon of di-tert-butyl dicarbonate (Boc₂O). The

amine is a more potent nucleophile than the secondary alcohol, which allows for selective N-

acylation under appropriate conditions. The reaction is typically carried out in the presence of a

mild base to neutralize the acidic byproduct, tert-butoxycarbamic acid, driving the reaction to

completion.

Experimental Protocol: Synthesis of tert-butyl (3-
hydroxybutyl)carbamate
Materials:

4-amino-2-butanol

Di-tert-butyl dicarbonate (Boc₂O)
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Dichloromethane (DCM) or Tetrahydrofuran (THF)

Triethylamine (TEA) or a mild aqueous base (e.g., NaHCO₃)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ethyl acetate (for extraction)

Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-amino-

2-butanol (1.0 equivalent) in a suitable solvent such as dichloromethane or tetrahydrofuran.

Base Addition: Add a mild base like triethylamine (1.1 equivalents) to the solution.

Alternatively, a biphasic system with an aqueous solution of sodium bicarbonate can be

employed.

Boc₂O Addition: Cool the reaction mixture to 0 °C using an ice bath. To the stirred solution,

add di-tert-butyl dicarbonate (1.05 equivalents) portion-wise or as a solution in the reaction

solvent. The choice of slow, controlled addition helps to manage any exotherm and maintain

selectivity.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours.

The progress of the reaction should be monitored by thin-layer chromatography (TLC) until

the starting amine is consumed.

Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution

of sodium bicarbonate. If a water-miscible solvent like THF was used, it should be removed

under reduced pressure.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer three

times with a suitable organic solvent like ethyl acetate.
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Washing and Drying: Combine the organic extracts and wash sequentially with saturated

aqueous sodium bicarbonate solution and brine. Dry the organic layer over anhydrous

magnesium sulfate or sodium sulfate.

Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure to

obtain the crude product. The crude tert-butyl (3-hydroxybutyl)carbamate can then be

purified by flash column chromatography on silica gel to yield the pure product.
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Synthesis workflow for tert-butyl (3-hydroxybutyl)carbamate.
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Applications in Drug Discovery and Development
Boc-protected amino alcohols are invaluable intermediates in medicinal chemistry, serving as

chiral building blocks for the synthesis of complex, biologically active molecules.[1][2] The dual

functionality of tert-butyl (3-hydroxybutyl)carbamate allows for sequential and site-selective

modifications. The hydroxyl group can be oxidized, esterified, or converted into a leaving group

for nucleophilic substitution, while the Boc-protected amine remains inert. Subsequent

deprotection of the Boc group under acidic conditions reveals the primary amine for further

elaboration, such as amide bond formation or reductive amination.

While specific, publicly disclosed examples of the direct use of tert-butyl (3-

hydroxybutyl)carbamate in named drug synthesis pathways are proprietary, its utility can be

illustrated in the context of synthesizing chiral amines and other key intermediates. For

instance, it can serve as a precursor to chiral 1,3-amino alcohols, a motif present in various

bioactive compounds.
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Pathway 1: Hydroxyl Group Modification
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Synthetic utility of tert-butyl (3-hydroxybutyl)carbamate.

Safety, Handling, and Storage
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As a laboratory chemical, tert-butyl (3-hydroxybutyl)carbamate should be handled with

appropriate safety precautions. While a specific safety data sheet (SDS) for this compound

may not be readily available, data from structurally similar Boc-protected amino alcohols and

the parent compound, 4-amino-2-butanol, can provide guidance.

General Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid

inhalation of vapors or mists and contact with skin and eyes.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses

with side shields or goggles, and a lab coat.

Storage: Store in a tightly sealed container in a cool, dry place.

In case of contact:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention.

Skin: Wash off with soap and plenty of water. Remove contaminated clothing.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical advice.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

Conclusion
tert-Butyl (3-hydroxybutyl)carbamate is a strategically important chiral building block that

provides a reliable and versatile platform for the synthesis of complex molecular architectures.

Its straightforward preparation and the orthogonal reactivity of its functional groups make it a

valuable tool for researchers in drug discovery and medicinal chemistry. A thorough

understanding of its properties, synthesis, and handling is essential for its effective and safe

utilization in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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